Cas no 121955-51-9 (1-methylsulfinylsulfanylprop-1-ene)

• Product Name: 1-methylsulfinylsulfanylprop-1-ene
• CAS No: 121955-51-9
• MF: C₄H₈OS₂
• MW: 136.235718727112
• CID: 2617819
• PubChem ID: 53792264
• Update Time: 2025-04-21

1-methylsulfinylsulfanylprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfinylsulfanylprop-1-ene
• DTXSID30706700
• 121955-51-9
• S-Prop-1-en-1-yl methanesulfinothioate

• Inchi： 1S/C4H8OS2/c1-3-4-6-7(2)5/h3-4H,1-2H3
• InChI Key： FCQZRAVPZFRUNA-UHFFFAOYSA-N
• SMILES： S(C)(=O)SC=CC

Computed Properties

• Exact Mass: 136.00165722g/mol
• Monoisotopic Mass: 136.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters Thiosulfinic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiosulfinic acid esters